Cas no 1938-61-0 (4-Methylphthalic anhydride)

• Product Name: 4-Methylphthalic anhydride
• CAS No: 1938-61-0
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 865059
• Update Time: 2023-08-03

4-Methylphthalic anhydride Chemical and Physical Properties

Names and Identifiers

• 4-methylphthalic anhydride
• 5-Methyl-2-benzofuran-1,3-dione
• 5-METHYLISOBENZOFURAN-1,3-DIONE
• 1,3-Isobenzofurandione, 5-methyl-
• Phthalic anhydride, 4-methyl-
• 2P2740FPCK
• ZOXBWJMCXHTKNU-UHFFFAOYSA-N
• DSSTox_CID_7805
• 5-methyl-1,3-dihydro-2-benzofuran-1,3-dione
• DSSTox_RID_78575
• DSSTox_GSID_27805
• 4methylphthalic anhydride
• 4-Methylphthalicanhydride
• 4-methyphthalic anhydride
• 4-Methylphthalic a
• 4-Methylphthalic anhydride

• Inchi： 1S/C9H6O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2-4H,1H3
• InChI Key： ZOXBWJMCXHTKNU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 162.032
• Monoisotopic Mass: 162.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.364
• Melting Point: 88-92℃
• Boiling Point: 295 °C at 760 mmHg
• Flash Point: 156.3 °C
• Refractive Index: 1.597
• PSA: 43.37000
• LogP: 1.30560

4-Methylphthalic anhydride Security Information

• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.